Cas no 96428-84-1 (4-(2-phenylethyl)pyridin-2-amine)

• Product Name: 4-(2-phenylethyl)pyridin-2-amine
• CAS No: 96428-84-1
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 5225662
• PubChem ID: 13900257
• Update Time: 2026-03-07

4-(2-phenylethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 4-(2-phenylethyl)-
• 4-(2-phenylethyl)pyridin-2-amine

• Inchi： 1S/C13H14N2/c14-13-10-12(8-9-15-13)7-6-11-4-2-1-3-5-11/h1-5,8-10H,6-7H2,(H2,14,15)
• InChI Key： VDMBMDXLWKXMIQ-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC(CCC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-(2-phenylethyl)pyridin-2-amine

Compound CAS No. 96428-84-1: 4-(2-phenylethyl)pyridin-2-amine

The compound with CAS No. 96428-84-1, commonly referred to as 4-(2-phenylethyl)pyridin-2-amine, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, catalysis, and advanced materials development.

Structure and Synthesis

The structure of 4-(2-phenylethyl)pyridin-2-amine consists of a pyridine ring with an amino group at the 2-position and a phenethyl group at the 4-position. This arrangement imparts the molecule with distinct electronic and steric properties, making it versatile for various chemical transformations. Researchers have developed efficient synthetic routes to prepare this compound, including direct arylation, Buchwald-Hartwig amination, and palladium-catalyzed cross-coupling reactions. These methods have been optimized to achieve high yields and selectivity, ensuring scalability for industrial applications.

Physical and Chemical Properties

4-(2-phenylethyl)pyridin-2-amine exhibits notable physical and chemical properties that make it suitable for diverse applications. Its solubility in organic solvents, such as dichloromethane and THF, facilitates its use in solution-phase reactions. Additionally, the molecule demonstrates thermal stability up to 150°C, which is advantageous for high-throughput screening processes. Recent studies have also explored its fluorescence properties under UV light, revealing potential applications in sensing and imaging technologies.

Applications in Drug Discovery

In the realm of drug discovery, 4-(2-phenylethyl)pyridin-2-amine has emerged as a valuable building block for constructing bioactive molecules. Its ability to act as a chelating agent has been exploited in designing metalloenzyme inhibitors, which hold promise for treating diseases such as cancer and neurodegenerative disorders. Furthermore, this compound has been incorporated into peptide-based therapeutics, enhancing their stability and bioavailability.

Role in Catalysis

The pyridine moiety in 4-(2-pheneethyl)pyridin-amine enables it to function as a ligand in transition-metal catalysis. Recent advancements have demonstrated its effectiveness in facilitating asymmetric hydrogenation reactions, which are critical for synthesizing chiral pharmaceutical intermediates. Its ability to coordinate with metals such as palladium and rhodium has been leveraged to develop highly enantioselective catalysts.

Materials Science Applications

Beyond traditional chemical applications, 4-(pheneethyl)pyridin-amine has found utility in materials science. It serves as a precursor for synthesizing conductive polymers and metalorganic frameworks (MOFs), which are pivotal for energy storage devices like batteries and supercapacitors. Recent research has focused on incorporating this compound into graphene-based composites to enhance their electronic properties.

Future Prospects

The versatility of CAS No. 96428–84–1, or 4-(pheneethyl)pyridin-amine, positions it as a key molecule for future innovations across multiple disciplines. Ongoing research is exploring its potential in photovoltaic materials, where its electron-withdrawing properties could enhance solar cell efficiency. Additionally, its role in developing biodegradable polymers is being investigated to address environmental concerns associated with conventional plastics.